Cas no 89729-09-9 (5,7-Dioxa-6-thiaspiro2.5octane 6-Oxide (>90%))

5,7-Dioxa-6-thiaspiro2.5octane 6-Oxide (>90%) structure

89729-09-9 structure

Product Name:5,7-Dioxa-6-thiaspiro2.5octane 6-Oxide (>90%)

CAS No:89729-09-9

MF:C₅H₈O₃S

MW:148.180220603943

MDL:MFCD09832878

CID:91003

PubChem ID:10866493

Update Time:2024-10-26

5,7-Dioxa-6-thiaspiro2.5octane 6-Oxide (>90%) Chemical and Physical Properties

Names and Identifiers

- 5,7-Dioxa-6-thiaspiro[2.5]octane 6-oxide
- 1,1-Cyclopropanedimethanol cyclic sulfite
- 5.7-Dioxa-6-thia-spiro[2.5]octane-6-oxide
- 1,1-cyclopropane dimethanol
- 1,1-CYCLOPROPANEDIMETHANOL CYCLIC SULFATE
- 5,7-DIOXA-6-THIA-SPIRO[2,5]OCTANE 6-OXIDE
- 5,7-Dioxa-6-Thia-Spiro[2,5]Octane-6-Oxide
- 5,7-DIOXASPIRO[2.5]OCTAN-6-ONE
- 1,1-Cyclopropanedimethanol, cyclic sulfite (7CI)
- SCHEMBL5007880
- 5,7-Dioxa-6lambda~4~-thiaspiro[2.5]octan-6-one
- 5,7-dioxa-6lambda4-thiaspiro[2.5]octan-6-one
- 1,1-Cyclopropane dimethanol cyclic sulfite
- 5,7-Dioxa-6-thiaspiro[2.5]octane6-oxide
- 89729-09-9
- 5,7-DIOXA-6??-THIASPIRO[2.5]OCTAN-6-ONE
- CS-0208888
- DTXSID701008957
- J-503734
- 5,7-dioxa-6
- 5,7-dioxa-6-thia-spiro[2.5]octane 6-oxide
- 1,1-Cyclopropane dimethanol cyclic sulphate
- E?-thiaspiro[2.5]octan-6-one
- AISMUYPWEMPRTF-UHFFFAOYSA-N
- MFCD09832878
- 5,7-dioxa-6lambda4-thiaspiro[2.5]octane 6-oxide
- 5,7-Dioxa-6-thiaspiro[2.5]octane 6-Oxide (>90%)
- EN300-244844
- AKOS006326846
- 5,7-Dioxa-6-thiaspiro2.5octane 6-Oxide (>90%)
- MDL： MFCD09832878
- Inchi： 1S/C5H8O3S/c6-9-7-3-5(1-2-5)4-8-9/h1-4H2
- InChI Key： AISMUYPWEMPRTF-UHFFFAOYSA-N
- SMILES： O=S1OCC2(CC2)CO1

Computed Properties

Exact Mass: 148.01900
Monoisotopic Mass: 148.01941529g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.6
Topological Polar Surface Area: 54.7Å²

Experimental Properties

Density: 1.51
Melting Point: 66-73°C
Boiling Point: 243 ºC
Flash Point: 101 ºC
Refractive Index: 1.495
PSA: 54.74000
LogP: 1.25780

5,7-Dioxa-6-thiaspiro2.5octane 6-Oxide (>90%) Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

5,7-Dioxa-6-thiaspiro2.5octane 6-Oxide (>90%) Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,7-Dioxa-6-thiaspiro2.5octane 6-Oxide (>90%) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM139289-25g	5,7-dioxa-6-thiaspiro[2.5]octane 6-oxide	89729-09-9	97%	25g	$427	2021-08-05
TRC	D485900-1g	5,7-Dioxa-6-thiaspiro[2.5]octane 6-Oxide (>90%)	89729-09-9		1g	$ 184.00	2023-09-07
TRC	D485900-10g	5,7-Dioxa-6-thiaspiro[2.5]octane 6-Oxide (>90%)	89729-09-9		10g	$ 1472.00	2023-09-07
Apollo Scientific	OR906581-1g	1,1-Cyclopropane dimethanol cyclic sulfite	89729-09-9	97+%	1g	£81.00	2025-03-21
Apollo Scientific	OR906581-5g	1,1-Cyclopropane dimethanol cyclic sulfite	89729-09-9	97+%	5g	£275.00	2025-02-21
Apollo Scientific	OR906581-25g	1,1-Cyclopropane dimethanol cyclic sulfite	89729-09-9	97+%	25g	£888.00	2025-02-21
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D876680-1g	5,7-Dioxa-6-thiaspiro[2.5]octane 6-oxide	89729-09-9	95%	1g	￥724.50	2022-01-10
abcr	AB336818-1 g	5,7-Dioxa-6-thia-spiro[2,5]octane-6-oxide	89729-09-9		1g	€94.20	2023-04-26
abcr	AB336818-5 g	5,7-Dioxa-6-thia-spiro[2,5]octane-6-oxide	89729-09-9		5g	€244.90	2023-04-26
abcr	AB336818-25 g	5,7-Dioxa-6-thia-spiro[2,5]octane-6-oxide	89729-09-9		25g	€845.90	2023-04-26

5,7-Dioxa-6-thiaspiro2.5octane 6-Oxide (>90%) Production Method

Production Method 1

39590-81-3

89729-09-9

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Pyridine ; 0 °C; 1 h, rt

Reference

: Nickel-Catalyzed Asymmetric Kumada Cross-Coupling of Symmetric Cyclic Sulfates

Eno, Meredith S.; Lu, Alexander; Morken, James P., Journal of the American Chemical Society, 2016, 138(25), 7824-7827

Production Method 2

1559-02-0

89729-09-9

Reaction Conditions

1.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran
1.2 Reagents: Thionyl chloride Solvents: Dichloromethane

Reference

: Evolution of a series of non-quinoline leukotriene D4 receptor antagonist; synthesis and SAR of benzothiazoles and thiazoles substituted benzyl alcohols as potent LTD4 antagonists

Lau, C. K.; Dufresne, C.; Gareau, Y.; Zamboni, M.; Labelle, R. N.; et al, Bioorganic & Medicinal Chemistry Letters, 1995, 5(15), 1615-20

Production Method 3

39590-81-3

89729-09-9

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; rt → 5 °C
1.2 Reagents: Thionyl chloride ; 0 - 5 °C; 2 h, 0 - 5 °C

Reference

: Synthesis of 1-(mercaptomethyl)cyclopropane acetic acid

Cheng, Jin-tao; Xu, Bin, Guangzhou Huagong, 2010, 38(6), 92-93

5,7-Dioxa-6-thiaspiro2.5octane 6-Oxide (>90%) Raw materials

5,7-Dioxa-6-thiaspiro2.5octane 6-Oxide (>90%) Preparation Products

5,7-Dioxa-6-thiaspiro2.5octane 6-Oxide (>90%) (89729-09-9)

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxathiolanes

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Cas no 89729-09-9 (5,7-Dioxa-6-thiaspiro2.5octane 6-Oxide (>90%))

5,7-Dioxa-6-thiaspiro2.5octane 6-Oxide (>90%) Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

5,7-Dioxa-6-thiaspiro2.5octane 6-Oxide (>90%) Security Information

5,7-Dioxa-6-thiaspiro2.5octane 6-Oxide (>90%) Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5,7-Dioxa-6-thiaspiro2.5octane 6-Oxide (>90%) Pricemore >>

5,7-Dioxa-6-thiaspiro2.5octane 6-Oxide (>90%) Production Method

Production Method 1

Production Method 2

Production Method 3

5,7-Dioxa-6-thiaspiro2.5octane 6-Oxide (>90%) Raw materials

5,7-Dioxa-6-thiaspiro2.5octane 6-Oxide (>90%) Preparation Products

5,7-Dioxa-6-thiaspiro2.5octane 6-Oxide (>90%) Related Literature

Related Categories

89729-09-9 (5,7-Dioxa-6-thiaspiro2.5octane 6-Oxide (>90%)) Related Products